![molecular formula C12H19F2N2NaO4 B6217095 sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate CAS No. 2742657-90-3](/img/no-structure.png)
sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate
Overview
Description
Sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate, also known as sodium t-BOC-Pip, is a versatile reagent used in the synthesis of small molecules and peptides. It is a colorless to pale yellow solid with a melting point of 80-82 °C and a molecular weight of 302.27 g/mol. It is soluble in a variety of organic solvents and is commercially available.
Scientific Research Applications
Sodium t-BOC-Pip has a wide variety of applications in scientific research. It is widely used in peptide and small molecule synthesis for the protection of amines and carboxylic acids. It is also used in the synthesis of peptide-based drugs, as well as in the development of new peptide-based drugs. Additionally, it is used as a reagent in the synthesis of peptide and small molecule libraries, as well as in the preparation of peptide-based antibodies.
Mechanism of Action
The mechanism of action of sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate t-BOC-Pip is based on the formation of a covalent bond between the tert-butoxycarbonyl group and the amine or carboxylic acid group. The covalent bond formed is resistant to hydrolysis and is stable under a variety of conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate t-BOC-Pip are not well-studied. However, it is known that the reagent is not toxic and does not exhibit any significant side effects.
Advantages and Limitations for Lab Experiments
The main advantage of using sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate t-BOC-Pip in lab experiments is its high reactivity and stability. It is also relatively inexpensive and easy to use. However, it is not suitable for the protection of amines in the presence of strong acids, as it can be hydrolyzed. Additionally, its reactivity can be reduced in the presence of bases.
Future Directions
The use of sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate t-BOC-Pip in lab experiments is likely to increase in the future, as new applications are discovered. Potential future applications include the use of the reagent in the synthesis of peptide-based drugs, in the development of new peptide-based drugs, and in the preparation of peptide-based antibodies. Additionally, further research is needed to better understand the biochemical and physiological effects of the reagent.
Synthesis Methods
The synthesis of sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate t-BOC-Pip is typically accomplished through the reaction of 2,2-difluoropropanoic acid and 1-piperazinecarboxylic acid in the presence of a base, such as sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate hydroxide. The reaction is typically carried out at room temperature and yields a light yellow solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate involves the protection of piperazine with tert-butoxycarbonyl (Boc) group, followed by reaction with 2,2-difluoropropanoic acid and sodium hydroxide to form the final product.", "Starting Materials": [ "Piperazine", "tert-Butyl chloroformate", "Sodium hydroxide", "2,2-Difluoropropanoic acid", "Sodium bicarbonate", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Protection of piperazine with tert-butoxycarbonyl (Boc) group using tert-butyl chloroformate in the presence of sodium bicarbonate and methanol.", "Removal of excess tert-butyl chloroformate by filtration and evaporation of the solvent.", "Reaction of Boc-protected piperazine with 2,2-difluoropropanoic acid in the presence of sodium hydroxide and water to form the final product, sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate.", "Isolation of the product by extraction with ethyl acetate and drying over anhydrous sodium sulfate.", "Purification of the product by recrystallization from a suitable solvent." ] } | |
CAS RN |
2742657-90-3 |
Molecular Formula |
C12H19F2N2NaO4 |
Molecular Weight |
316.3 |
Purity |
95 |
Origin of Product |
United States |
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